Cas no 548-37-8 (Verbenalin)

Verbenalin is verbenoside, which has anti-inflammatory, antifungal, antiviral and other activities Verbenalin can be used in the study of prostatitis Verbenalin can alleviate cerebral ischemia-reperfusion injury

Verbenalin structure

Product Name:Verbenalin

CAS No:548-37-8

Molecular Formula:C₁₇H₂₄O₁₀

Molecular Weight:388.36646

MDL:MFCD00017414

CID:38255

PubChem ID:329824990

Verbenalin Properties

Names and Identifiers

- cornin
- verbenalin
- CORNIN(VERBENALIN)(RG) PrintBack
- Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-methyl-5-oxo-,methyl ester, (1S,4aS,7S,7aR)-
- Verbenaline
- Verbenalinp
- VERBENALOSIDE
- cornel
- 548-37-8
- NSC118055
- 71B68181Z6
- Cyclopenta(c)pyran-4-carboxylic acid, 1,4a,5,6,7,7a-hexahydro-1-(beta-D-glucopyranosyloxy)-7-methyl-5-oxo-, methyl ester, (1S-(1-alpha,4a-alpha,7-alapha,7a-alpha))-
- AC-34497
- CHEBI:9954
- VERBENALIN [MI]
- Cornin (glycoside)
- MFCD00017414
- Q-100935
- SCHEMBL306538
- Cyclopenta(c)pyran-4-carboxylic acid, 1-(beta-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-methyl-5-oxo-, methyl ester, (1S-(1alpha,4aalpha,7alpha,7aalpha))-
- s9301
- NSC-118055
- MLS002473076
- Glucopyranoside, verbenalol, beta-D-
- cornin iridoid
- SMR001397179
- LMPR0102070016
- UNII-71B68181Z6
- AKOS015920253
- Q18559312
- Verbenalin, European Pharmacopoeia (EP) Reference Standard
- HY-N2014
- CHEMBL1080178
- CCG-268497
- DTXSID50970143
- NSC 118055
- Methyl (1S,4aS,7S,7aR)-7-methyl-5-oxo-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
- HMS2198M18
- Cornin, >=98% (HPLC)
- Cyclopenta[c]pyran-4-carboxylic acid, 1-(.beta.-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-methyl-5-oxo-, methyl ester, (1S,4aS,7S,7aR)-
- Verbenalol glucoside
- methyl (1S,4aS,7S,7aR)-7-methyl-5-oxo-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-4a,6,7,7a-tetrahydro-1H-cyclopenta[c]pyran-4-carboxylate
- C09802
- CYCLOPENTA(C)PYRAN-4-CARBOXYLIC ACID, 1-(.BETA.-D-GLUCOPYRANOSYLOXY)-1,4A,5,6,7,7A-HEXAHYDRO-7-METHYL-5-OXO-, METHYL ESTER, (1S,4AS,7S,7AR)-
- Verbenalol b-D-glucopyranoside
- Verbenalol, beta-D-glucopyranoside
- CS-0018334
- MLS002706776
- Cyclopenta[c]pyran-4-carboxylic acid,4a,5,6,7,7a-hexahydro-7-methyl-5-oxo-, methyl ester, [1S-(1.alpha.,4a.alpha.,7.alpha.,7a.alpha.)]-
- methyl 7-methyl-5-oxo-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4a,6,7,7a-tetrahydro-1H-cyclopenta[c]pyran-4-carboxylate
- SMR001574175
- methyl 1-(hexopyranosyloxy)-7-methyl-5-oxo-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
- Verbenalol, .beta.-D-glucopyranoside
- HLXRWTJXGMHOFN-XJSNKYLASA-N
- CYCLOPENTA(C)PYRAN-4-CARBOXYLIC ACID, 1-(BETA-D-GLUCOPYRANOSYLOXY)-1,4A,5,6,7,7A-HEXAHYDRO-7-METHYL-5-OXO-, METHYL ESTER, (1S,4AS,7S,7AR)-
- C17H24O10
- methyl (1S,4aS,7S,7aR)-7-methyl-5-oxo-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4a,6,7,7a-tetrahydro-1H-cyclopenta[c]pyran-4-carboxylate
- Cornin, verbenaloside
- methyl (1S,4aS,7S,7aR)-7-methyl-5-oxo-1-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-4a,6,7,7a-tetrahydro-1H-cyclopenta(c)pyran-4-carboxylate
- Cyclopenta(c)pyran-4-carboxylic acid, 1-(beta-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-methyl-5-oxo-, methyl ester, (1S-(1alpha,4aalpha,7alpha,7aalpha))-(9CI)
- Verbenalin (6CI,7CI,8CI)
- DA-62463
- +Expand
- MDL： MFCD00017414
- InChIKey： HLXRWTJXGMHOFN-XJSNKYLASA-N
- Inchi： InChI=1S/C17H24O10/c1-6-3-8(19)11-7(15(23)24-2)5-25-16(10(6)11)27-17-14(22)13(21)12(20)9(4-18)26-17/h5-6,9-14,16-18,20-22H,3-4H2,1-2H3/t6-,9+,10+,11-,12+,13-,14+,16-,17-/m0/s1
- SMILES： C[C@H]1CC(=O)[C@@H]2C(=CO[C@H]([C@H]12)O[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O)C(=O)OC

Computed Properties

Exact Mass: 388.136947g/mol
Surface Charge: 0
XLogP3: -1.5
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 5
Monoisotopic Mass: 388.136947g/mol
Monoisotopic Mass: 388.136947g/mol
Topological Polar Surface Area: 152Å²
Heavy Atom Count: 27
Complexity: 619
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 388.4

Experimental Properties

LogP: -1.94260
PSA: 151.98000
Merck: 13,10021
Refractive Index: 1.59
Boiling Point: 610.1 ℃ at 760 mmHg
Melting Point: 180-182°C
Vapor Pressure: No data available
Flash Point: 219.4±25.0 °C
Color/Form: Powder
Specific Rotation: D25 -173° (water)
Density: 1.5±0.1 g/cm3

Verbenalin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00D95E-1mg	VERBENALIN	548-37-8	≥98%	1mg	$72.00	2024-04-29
A2B Chem LLC	AG17586-1mg	VERBENALIN	548-37-8	≥98%	1mg	$29.00	2024-04-19
Aaron	AR00D9DQ-5mg	VERBENALIN	548-37-8	98%	5mg	$102.00
abcr	AB168277-10 mg	Verbenalin; 95%	548-37-8		10 mg	€235.30	2023-07-20
Ambeed	A655719-1mg	Methyl (1S,4aS,7S,7aR)-7-methyl-5-oxo-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate	548-37-8	98%	1mg	$29.0	2024-07-18
ChemFaces	CFN98160-20mg	Cornin	548-37-8	>=98%	20mg	$138
ChemScence	CS-0018334-5mg	Verbenalin	548-37-8	99.47%	5mg	$80.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1435-20mg	Verbenalin	548-37-8	98%	20mg	$75	2023-09-20
DC Chemicals	DCM-042-20 mg	Verbenalin	548-37-8	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	Y1250719-20mg	VERBENALIN	548-37-8	98%	20mg	$200

Verbenalin Suppliers

CHENG DOU NA KE LI Biotechnology Co., Ltd.

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Verbenalin Related Literature

1. 269. Polyterpenoid compounds. Part I. Betulic acid from Cornus florida, L.

Alexander Robertson,Gabra Soliman,Edmund C. Owen J. Chem. Soc. 1939 1267
2. Biosynthesis of the iridoid glucosides cornin, hastatoside, and griselinoside in Verbena species

S?ren Damtoft,S?ren Rosendal Jensen,Bent Juhl Nielsen J. Chem. Soc. Perkin Trans. 1 1983 1943
3. Spectroscopic and thermodynamic studies of pyridine compounds. Part 1.—Infra-red and Raman spectra of pyridine and the α-, β- and γ-picolines

D. A. Long,F. S. Murfin,J. L. Hales,W. Kynaston Trans. Faraday Soc. 1957 53 1171
4. Index pages

J. Chem. Soc. Perkin Trans. 1 1983 A003
5. Application of 2H n.m.r. spectroscopy to a study of the biosynthesis of the iridoid glucoside cornin in Verbena officinalis

S?ren Damtoft,S. Rosendal Jensen,B. Juhl Nielsen J. Chem. Soc. Chem. Commun. 1980 42
6. Index of subjects

J. Chem. Soc. Abstr. 1908 94 B1219
7. Index of subjects

J. Chem. Soc. Abstr. 1923 124 ii1067
8. Structure, stereochemistry, and biosynthesis of loganin

A. R. Battersby,R. S. Kapil,R. Southgate Chem. Commun. (London) 1968 131
9. Aspects of mass spectra of organic compounds. Part IV. Cyclopentane monoterpenes of the iridoid group

T. W. Bentley,R. A. W. Johnstone,J. Grimshaw J. Chem. Soc. C 1967 2234
10. Alkaloid biosynthesis. Part XIII. The structure, stereochemistry, and biosynthesis of loganin

A. R. Battersby,E. S. Hall,R. Southgate J. Chem. Soc. C 1969 721

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